3-(Bromomethyl)-2,5-dichlorothiophene
Overview
Description
3-(Bromomethyl)-2,5-dichlorothiophene is an organic compound that belongs to the family of heterocyclic compounds. It is a derivative of thiophene and is widely used in scientific research applications. This compound has gained significant attention due to its unique chemical properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(Bromomethyl)-2,5-dichlorothiophene is not fully understood. However, it is known to interact with various biological molecules such as proteins and enzymes. This interaction can lead to the inhibition or activation of these molecules, which can have significant biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents. This compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(Bromomethyl)-2,5-dichlorothiophene in lab experiments include its unique chemical properties, which make it a versatile compound for various applications. It is also readily available and relatively inexpensive. However, the limitations of using this compound include its potential toxicity and the need for proper handling and disposal.
Future Directions
There are several future directions for the use of 3-(Bromomethyl)-2,5-dichlorothiophene in scientific research. One potential direction is the development of new antimicrobial agents based on this compound. Another potential direction is the development of new materials such as conductive polymers and liquid crystals. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a versatile compound with potential applications in various fields. Its unique chemical properties and potential applications make it an important compound for scientific research. Further research is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
3-(Bromomethyl)-2,5-dichlorothiophene has been extensively used in scientific research due to its unique chemical properties. It has been used in the synthesis of various organic compounds such as heterocyclic compounds, pharmaceuticals, and agrochemicals. This compound has also been used in the development of new materials such as conductive polymers and liquid crystals.
properties
IUPAC Name |
3-(bromomethyl)-2,5-dichlorothiophene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrCl2S/c6-2-3-1-4(7)9-5(3)8/h1H,2H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBCJBLZAQDLWHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1CBr)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrCl2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50634031 | |
Record name | 3-(Bromomethyl)-2,5-dichlorothiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50634031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.95 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63826-68-6 | |
Record name | 3-(Bromomethyl)-2,5-dichlorothiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50634031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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